Cas no 80360-26-5 (1H-Indole, 2,3-diiodo-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl)-
• CAS No: 80360-26-5
• MF: C₁₄H₉I₂NO₂S
• MW: 509.10070681572
• CID: 705810
• Update Time: 2025-10-30

1H-Indole, 2,3-diiodo-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-2,3-diiodoindole
• 1H-Indole,2,3-diiodo-1-(phenylsulfonyl)-
• 1H-INDOLE,2,3-DIIPDO-1-(PHENYLSULFONYL)-
• 1-(Benzenesulfonyl)-2,3-Dihydro-1H-Indole
• 2,3-Diiodo-1-(phenylsulfonyl)-1h-indole

• Inchi： 1S/C14H9I2NO2S/c15-13-11-8-4-5-9-12(11)17(14(13)16)20(18,19)10-6-2-1-3-7-10/h1-9H
• InChI Key： AFFVWVPRGPJOQK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C2=C(C=CC=C2)C(I)=C1I

Experimental Properties

• Density: 2.13±0.1 g/cm3(Predicted)
• Melting Point: 158-159 °C
• Boiling Point: 564.2±60.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl)-

Introduction to 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) and Its Applications in Modern Chemical Biology

1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) (CAS No. 80360-26-5) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the indole family, which is well-known for its diverse biological activities and pharmaceutical applications. The presence of multiple iodine atoms and a phenylsulfonyl group in its molecular structure endows it with distinctive reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

The molecular structure of 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) consists of an indole core substituted with two iodine atoms at the 2 and 3 positions, and a phenylsulfonyl group at the 1 position. This configuration imparts strong electrophilic characteristics to the molecule, particularly at the iodine-substituted positions. These features make it an attractive building block for constructing more complex molecules through various chemical transformations.

In recent years, there has been growing interest in the use of halogenated indoles as pharmacophores in medicinal chemistry. The iodine atoms in 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) can participate in various reactions such as cross-coupling reactions, which are widely employed in the synthesis of biologically active compounds. For instance, palladium-catalyzed coupling reactions can be utilized to introduce new functional groups or to attach this compound to other molecules, facilitating the development of novel therapeutic agents.

One of the most compelling aspects of 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) is its potential application in the development of small-molecule inhibitors for target proteins involved in disease pathways. The phenylsulfonyl group provides a hydrophobic anchor that can interact with specific residues in protein binding pockets, while the iodine atoms can serve as handles for further chemical modifications. This dual functionality makes it an excellent candidate for designing molecules that can modulate protein-protein interactions or enzyme activity.

Recent studies have highlighted the role of halogenated indoles in anticancer therapy. The ability of 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) to undergo bioconjugation via cross-coupling reactions has been exploited to create targeted therapies that selectively inhibit cancer cell proliferation. For example, by linking this compound to antibodies or small organic molecules that recognize cancer-specific antigens, researchers have developed novel strategies for immunotherapy and chemotherapy.

The synthesis of 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of iodine atoms into the indole ring typically requires halogenation techniques such as electrophilic aromatic substitution or metal-halogen exchange reactions. The subsequent sulfonylation step involves reacting the diiodinated indole with phenylsulfonyl chloride under appropriate conditions to yield the desired product.

In addition to its synthetic utility, 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) has shown promise in materials science applications. The presence of halogen atoms can enhance the electron-withdrawing properties of the molecule, making it useful in organic electronics and optoelectronic devices. Researchers have explored its potential as a precursor for organic semiconductors and light-emitting diodes (OLEDs), where its unique electronic properties could contribute to improved device performance.

The pharmacological profile of 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) is still being extensively studied. Preclinical investigations have revealed that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The phenylsulfonyl group appears to play a crucial role in modulating neurotransmitter release and receptor binding affinity.

The development of new synthetic methodologies for halogenated indoles is an active area of research. Advances in transition-metal catalysis have enabled more efficient and selective functionalization of these compounds. For instance, copper-catalyzed iodination reactions have been optimized to introduce iodine atoms at specific positions on the indole ring with high regioselectivity. These improvements have not only simplified the synthesis of 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) but also opened up new possibilities for designing structurally diverse derivatives.

The role of computational chemistry in understanding the reactivity and biological activity of 1H-Indole, 2,3-diiodo-1-(phenylsulfonyl) cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into structure-function relationships and help guide the design of more effective derivatives.

In conclusion,1H-Indole, 2, 3diiodo, ,(phenylsulfonyl) (CAS No.80360265) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it an excellent scaffold for developing new drugs targeting various diseases while also serving as a valuable material for advanced electronic applications.